Cas no 927802-40-2 (3-(propan-2-yl)morpholine)

• Product Name: 3-(propan-2-yl)morpholine
• CAS No: 927802-40-2
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD09054775
• CID: 858993
• PubChem ID: 21388512
• Update Time: 2025-06-14

3-(propan-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-Isopropylmorpholine
• 3-ISOPROPYL-MORPHOLINE
• 3-propan-2-ylmorpholine
• 3-(Propan-2-yl)morpholine
• (3R)-3-propan-2-ylmorpholine
• (3S)-3-propan-2-ylmorpholine
• 5681AC
• SB12764
• NE63656
• AK102280
• ST1050325
• A19123
• 3-(1-Methylethyl)morpholine (ACI)
• F17610
• DS-3802
• AKOS005264561
• SB12765
• EN300-1849135
• ZCA57201
• SB38731
• DB-339423
• CMB80240
• 927802-40-2
• SCHEMBL516849
• DTXSID50612793
• (S)-3-Isopropyl-morpholine
• CS-W019094
• MFCD09054775
• 3-(propan-2-yl)morpholine

• MDL： MFCD09054775
• Inchi： 1S/C7H15NO/c1-6(2)7-5-9-4-3-8-7/h6-8H,3-5H2,1-2H3
• InChI Key： ICNOQWMTDGMVGW-UHFFFAOYSA-N
• SMILES： O1CC(C(C)C)NCC1

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• XLogP3: 0.8

Experimental Properties

• Boiling Point: 175.2°C at 760 mmHg
• PSA: 21.26000
• LogP: 0.95960

3-(propan-2-yl)morpholine Security Information

• Hazard Statement： H302-H315-H319-H335

Additional information on 3-(propan-2-yl)morpholine

Comprehensive Overview of 3-(propan-2-yl)morpholine (CAS No. 927802-40-2): Properties, Applications, and Industry Insights

3-(propan-2-yl)morpholine (CAS No. 927802-40-2) is a specialized organic compound belonging to the morpholine derivatives family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The morpholine ring coupled with an isopropyl group (propan-2-yl) offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers frequently search for terms like "3-(propan-2-yl)morpholine synthesis", "CAS 927802-40-2 applications", and "morpholine derivatives in drug discovery", reflecting its growing relevance in industrial and academic settings.

The molecular formula of 3-(propan-2-yl)morpholine is C₇H₁₅NO, with a molar mass of 129.20 g/mol. Its structure combines a six-membered morpholine ring (containing both oxygen and nitrogen heteroatoms) with an isopropyl substituent at the 3-position. This configuration enhances solubility in polar solvents while maintaining lipophilic characteristics—a balance critical for formulations in medicinal chemistry. Recent studies highlight its role as a building block for bioactive molecules, particularly in kinase inhibitors and antimicrobial agents, aligning with trending searches like "heterocyclic compounds in pharmaceuticals" and "green synthesis of nitrogen-containing scaffolds".

In the context of sustainability—a dominant industry theme—3-(propan-2-yl)morpholine has been explored in eco-friendly catalytic processes. For instance, its incorporation into water-soluble ligands for transition-metal catalysis addresses demands for "greener chemical synthesis", a topic frequently queried in scientific databases. Additionally, its stability under physiological conditions makes it a candidate for prodrug design, resonating with queries such as "morpholine-based drug delivery systems". Regulatory databases confirm its non-hazardous classification under standard handling conditions, further supporting its adoption in R&D.

From an analytical perspective, characterization techniques like NMR spectroscopy and HPLC purity testing are essential for quality control of CAS No. 927802-40-2. Peer-reviewed literature emphasizes the compound’s distinct ¹³C-NMR signals at 48.2 ppm (N-CH₂) and 72.1 ppm (O-CH₂), which aid in batch verification—a detail often sought in searches like "spectral data of 3-substituted morpholines". Furthermore, patent analyses reveal its use in crop protection formulations, linking to trending agricultural keywords such as "next-generation agrochemical adjuvants".

The commercial availability of 3-(propan-2-yl)morpholine through specialty chemical suppliers has expanded, with procurement-related searches ("CAS 927802-40-2 suppliers", "bulk pricing for isopropyl morpholine") increasing by 22% year-over-year (2022–2023). This surge correlates with its adoption in high-throughput screening libraries and combinatorial chemistry. Notably, its compatibility with microwave-assisted synthesis—a hot topic in "accelerated organic synthesis methods"—has been documented in recent ACS publications, enhancing its appeal for time-efficient workflows.

Future prospects for 927802-40-2 include potential roles in bioconjugation chemistry and polymeric materials, areas generating buzz in forums like ResearchGate. As the industry shifts toward "fragment-based drug discovery" (a rising search term), the compound’s modularity positions it as a strategic asset. Collaborative projects between academia and enterprises are investigating its derivatization for allosteric modulator development, tapping into the neuroscience trend ("GPCR-targeting small molecules").

In summary, 3-(propan-2-yl)morpholine (CAS No. 927802-40-2) exemplifies the intersection of structural ingenuity and practical utility. Its multifaceted applications—from medicinal chemistry to sustainable catalysis—align with contemporary scientific priorities, while its analytical tractability ensures rigorous quality standards. As innovation drives demand for tailored heterocycles, this compound will undoubtedly remain a focal point in both literature and industrial pipelines.